Cas no 124961-61-1 (Raddeanoside R8)

• Product Name: Raddeanoside R8
• CAS No: 124961-61-1
• Molecular Formula: C₆₅H₁₀₆O₃₀
• Molecular Weight: 1367.51916456223
• CID: 830628

Raddeanoside R8 Properties

Names and Identifiers

• Raddeanoside R8
• Raddeanoside-R8
• Raddeanoside R8(CAS: 124961-61-1)
• Anemone saponin R8
• Olean-12-en-28-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-α-L-arabinopyranosyl)oxy]-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (3β)-

• InChIKey： WZEVPZVUDJNKHG-WJNUHIPTSA-N
• Inchi： 1S/C65H106O30/c1-25-36(69)41(74)46(79)54(86-25)92-50-31(22-67)89-53(49(82)45(50)78)85-24-32-40(73)43(76)48(81)56(90-32)95-59(83)65-18-16-60(3,4)20-28(65)27-10-11-34-62(7)14-13-35(61(5,6)33(62)12-15-64(34,9)63(27,8)17-19-65)91-57-51(38(71)29(68)23-84-57)94-58-52(44(77)39(72)30(21-66)88-58)93-55-47(80)42(75)37(70)26(2)87-55/h10,25-26,28-58,66-82H,11-24H2,1-9H3/t25-,26-,28-,29-,30+,31+,32+,33-,34+,35-,36-,37-,38-,39+,40+,41+,42+,43-,44-,45+,46+,47+,48+,49+,50+,51+,52+,53+,54-,55-,56-,57-,58-,62-,63+,64+,65-/m0/s1
• SMILES： C([C@]12CCC(C)(C)C[C@@]1([H])C1=CC[C@]3([H])[C@]4(CC[C@H](O[C@]5([H])OC[C@H](O)[C@H](O)[C@H]5O[C@]5([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@H]5O[C@]5([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)C(C)(C)[C@]4([H])CC[C@@]3(C)[C@]1(C)CC2)C)(=O)O[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@@H]([C@@H](O)[C@H](O[C@]3([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]3O)[C@@H](CO)O2)O)O1)O

Computed Properties

• Exact Mass: 1366.68000
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 30
• Rotatable Bond Count: 16
• Monoisotopic Mass: 1366.67689196 g/mol
• Heavy Atom Count: 95
• Complexity: 2680
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 37
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 472Ų
• Molecular Weight: 1367.5

Experimental Properties

• LogP: -3.69260
• PSA: 471.74000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
• Color/Form: Powder
• pka: 12.50±0.70(Predicted)
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),